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Compound of Interest

Compound Name: 1-Cyclohexylcyclopentanol
CAS No.: 16189-57-4
Cat. No.: B169925
Get Quote
. J

Executive Summary & Core Directive

Do not dispose of 1-Cyclohexylcyclopentanol down the drain. This compound is a lipophilic,
tertiary cycloalkanol with significant potential for aquatic toxicity.[1] While often chemically
stable, its physical properties (viscous liquid/low-melting solid) present unique clogging hazards
in waste lines and phase-separation issues in bulk solvent drums.[1]

Immediate Action Plan:
e Segregate: Collect in dedicated Non-Halogenated Organic Waste streams.

¢ Solubilize: If solid or viscous, dissolve in a compatible solvent (e.g., Ethanol or Acetone)
before bulking to prevent solidification in waste bungs.[1]

+ Classify: Manage as D001 (Ignitable) for incineration purposes due to high calorific value,
even if flashpoint exceeds 60°C.

Chemical Forensic Profile
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Understanding the physicochemical behavior of 1-Cyclohexylcyclopentanol is the

prerequisite for safe disposal.

Property Data / Characteristic Operational Implication
Use for waste manifesting and
CAS Number 16189-57-4 ) )
inventory tracking.
. o Resistant to mild oxidation;
Structure Tertiary Alcohol, Bicyclic

sterically hindered.[1]

Physical State

Viscous Liquid / Low-Melting
Solid (~40-45°C)

CRITICAL: Can crystallize in
waste lines or drum dip-tubes if

disposed of pure.

Solubility

Lipophilic (LogP ~3.0)

Insoluble in water.[2][3] Will
form a floating organic layer
(LNAPL) if mixed with aqueous

waste.

Flash Point

Est. >90°C (High Boiler)

Technically "Combustible"
(Class IlIB), but managed as
Flammable for disposal

efficiency.[1]

Reactivity

Stable

Incompatible with strong
oxidizers (Nitric Acid, Chromic
Acid).[1]

Pre-Disposal Stabilization & Phase Management

The "Phase Transition" Hazard: Unlike common solvents (MeOH, DCM), 1-

Cyclohexylcyclopentanol exists at the boundary of solid and liquid phases at room

temperature.[1] Pouring warm, pure material into a cold waste drum can cause immediate

crystallization, blocking the drum bung and creating a pressurized hazard for EHS personnel.

[1]

Stabilization Protocol:
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 Dilution: Never dispose of the pure compound directly into a 55-gallon drum. Dilute 1:1 with a
lower-viscosity combustible solvent (e.g., Acetone, Ethanol, or Ethyl Acetate).[1]

e Quenching (Reaction Mixtures): If the waste is derived from a Grignard or Organolithium
reaction (common synthesis routes for this compound), ensure the mixture is fully quenched
with saturated Ammonium Chloride (

) and the aqueous layer is separated before the organic layer enters the solvent waste
stream.

Waste Classification Logic (RCRA)

The following decision tree illustrates the logic for assigning waste codes under US EPA RCRA
regulations (40 CFR Part 261).

Waste Stream Analysis:
1-Cyclohexylcyclopentanol

Is the compound pure
or in organic solvent?

Mixed Stream

Is Flash Point < 60°C? Contains Halogenated
(Due to solvent mix) Solvents (DCM, Chloroform)?

° ° Yes
Non_RCRAoRegmated Code: D001 (Ignitable) Code: FO01/F002 + D001
(If PP > 60°C & Pure) Stream: Non-Halogenated Organic Stream: Halogenated Organic
*Rec: Manage as D001* ' 9 g : g g

Click to download full resolution via product page

Figure 1: RCRA Waste Classification Logic. Note that even if the pure substance has a high
flash point, best practice dictates managing it as DOO1 for fuel blending incineration.[1]
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Step-by-Step Disposal Protocol
Phase 1: Bench-Level Accumulation

Objective: Secure containment and segregation at the point of generation.

o Container Selection: Use High-Density Polyethylene (HDPE) or Borosilicate Glass
containers. Avoid LDPE for long-term storage of cyclic hydrocarbons as swelling may occur.

e Labeling: Apply a hazardous waste label immediately upon the first drop of waste.
o Constituents: "1-Cyclohexylcyclopentanol, Acetone (if used as diluent)."[1]
o Hazard Checkboxes: [x] Flammable [x] Irritant [x] Toxic (Aquatic).

e Venting: Ensure the cap is vented if the waste was recently quenched to prevent pressure
buildup from off-gassing.

Phase 2: Bulking & Transfer

Objective: Safe transfer to Satellite Accumulation Areas (SAA).

o Compatibility Check: Verify the receiving drum does NOT contain strong oxidizers (Nitric acid
waste).

o Filtration: If the waste contains drying agents (MgSO4, Na2S04) or solid catalysts, filter
these out into a separate solid waste bin.[1] Solid sludge retains the organic compound and
increases incineration costs/complexity.

o Triple Rinse: Rinse the empty bench container with acetone. Add the rinsate to the organic
waste container. Deface the label of the empty container and dispose of it as standard glass
trash (if chemically clean) or solid hazardous waste debris.

Phase 3: Final Disposition

Method: Fuel Blending / Incineration.

o Rationale: 1-Cyclohexylcyclopentanol has a high BTU value (heat of combustion). It is an
excellent candidate for fuel blending, where waste is used to power cement kilns.[1] This is
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the most environmentally sound disposal method, destroying the cycloalkyl ring structure
completely.[1]

Chemical Compatibility Matrix

Use this table to determine what can be safely mixed with 1-Cyclohexylcyclopentanol in a
waste drum.

Chemical Class Compatibility Status Notes

Aliphatic Hydrocarbons

Compatible Ideal for dilution.[1]
(Hexane, Heptane)
Ketones/Esters (Acetone, ) Recommended to maintain
Compatible o
EtOAC) liquid phase.[1]

Logistical Warning: Mixing

creates "Halogenated Waste,"
Halogenated Solvents (DCM) Compatible which is significantly more

expensive to dispose of.[1]

Avoid if possible.

May cause dehydration to

Strong Acids (HCI, H2S04) Caution alkenes (exothermic).[1] Dilute
first.
Strong Oxidizers (HNO3, DANGER: Risk of fire or
i INCOMPATIBLE _ _
Peroxides) explosion.[1] Never mix.

Will form two layers.
) ) ) acceptable only if the waste

Aqueous Solutions Separation Risk - )
facility accepts multi-phase

waste.

Emergency Contingencies (Spill Management)

In the event of a spill (>100 mL):

o Evacuate & Ventilate: Remove ignition sources. Although high-boiling, vapors can
accumulate.[1]
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e PPE: Nitrile gloves (double gloved recommended) and safety goggles.

» Containment:
o Liquid Spill: Use vermiculite or polypropylene pads. Do not use sawdust (combustible).
o Solid/Slush Spill: Scoop up with a spark-proof spatula.

o Decontamination: Scrub the area with a detergent solution (surfactant) to emulsify the
lipophilic residue. Water alone will not clean the surface and will leave a slippery film.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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